Cas no 138662-62-1 ((S)-2-Amino-3,3-diphenyl-propanoic Acid Hydrochloride)

• Product Name: (S)-2-Amino-3,3-diphenyl-propanoic Acid Hydrochloride
• CAS No: 138662-62-1
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 2913117
• PubChem ID: 70136519
• Update Time: 2025-10-05

(S)-2-Amino-3,3-diphenyl-propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-3,3-Diphenylalanine hydrochloride
• D,L-3,3-diphenylalanine HCl;L-diphenylalanine;(S)-(diphenylmethyl)glycine hydrochloride;L-(S)-(-)-3,3-Diphenylalanine hydrochloride;L-3,3-diphenylalanine hydrochloride;(S)-β,β-diphenyl-α-alanine hydrochloride;
• (S)-2-Amino-3,3-diphenylpropanoic acid hydrochloride
• (S)-2-AMINO-3,3-DIPHENYLPROPANOIC ACID HCL
• FD7197
• DB-096129
• (-)-3,3-Diphenylalanine hydrochloride
• (S)-2-Amino-3,3-diphenylpropanoicacidhydrochloride
• AKOS027251728
• (2S)-2-amino-3,3-diphenylpropanoic acid;hydrochloride
• beta,beta-diphenylalanine hydrochloride
• (2S)-2-AMINO-3,3-DIPHENYLPROPANOIC ACID HYDROCHLORIDE
• SCHEMBL7582981
• GS-2606
• SKIHATSEIBREBX-UQKRIMTDSA-N
• (S)-2-amino-3,3-diphenyl-propanoic acid hydrochloride
• 138662-62-1
• (S)-2-Amino-3,3-diphenyl-propanoic Acid Hydrochloride

• MDL： MFCD21641301
• Inchi： 1S/C15H15NO2.ClH/c16-14(15(17)18)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10,13-14H,16H2,(H,17,18);1H/t14-;/m0./s1
• InChI Key： SKIHATSEIBREBX-UQKRIMTDSA-N
• SMILES： Cl.OC([C@H](C(C1C=CC=CC=1)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 277.08700
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 3.73270

Additional information on (S)-2-Amino-3,3-diphenyl-propanoic Acid Hydrochloride

(S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 138662-62-1, commonly known as (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an amino group attached to a propanoic acid backbone, with two phenyl groups substituted at the third carbon atom. The hydrochloride salt form indicates that it is commonly used in its protonated form, which enhances its solubility and bioavailability.

Recent studies have highlighted the importance of (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride in the context of neurodegenerative diseases. Researchers have explored its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The molecule's ability to modulate key signaling pathways involved in neuronal protection and regeneration has been a focal point of investigation. For instance, a 2023 study published in Nature Neuroscience demonstrated that this compound can enhance synaptic plasticity and reduce neuroinflammation in animal models of Alzheimer's disease.

In addition to its neurological applications, (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride has shown promise in the field of oncology. Preclinical studies have revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. A 2022 study in Cancer Research reported that the molecule inhibits the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in malignant tumors.

The synthesis of (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride involves a multi-step process that includes the formation of the propanoic acid backbone and subsequent substitution with phenyl groups. The stereochemistry at the second carbon atom is critical for determining the biological activity of the compound. Recent advancements in asymmetric synthesis techniques have enabled researchers to produce this enantiomer with high optical purity, which is essential for pharmacological studies.

From a structural standpoint, the presence of two phenyl groups at the third carbon atom imparts significant steric hindrance to the molecule. This steric bulk plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have shown that this steric hindrance enhances the molecule's stability in vivo while also affecting its bioavailability.

Another area of interest surrounding (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride is its potential as a lead compound for drug discovery. Researchers have employed various medicinal chemistry strategies to modify the structure of this compound to improve its efficacy and reduce off-target effects. For example, substituent modifications at the phenyl rings have been explored to enhance binding affinity to specific molecular targets.

In terms of therapeutic delivery, recent research has focused on developing novel formulations of (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride to optimize its pharmacokinetic profile. Liposomal encapsulation and nanoparticle-based delivery systems have been investigated as potential methods to improve drug delivery to target tissues while minimizing systemic toxicity.

Furthermore, computational modeling techniques such as molecular docking and molecular dynamics simulations have been instrumental in understanding the binding interactions of (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride with its target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological effects and have guided further optimization efforts.

In conclusion, (S)-2-Amino-3,3-Diphenyl-Propanoic Acid Hydrochloride represents a promising candidate for addressing unmet medical needs in neurology and oncology. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical science and improving patient outcomes.